Cas no 52761-08-7 (3-Pyridinemethanol,hydrochloride (1:1))

• Product Name: 3-Pyridinemethanol,hydrochloride (1:1)
• CAS No: 52761-08-7
• MF: C₆H₈ClNO
• MW: 145.586820602417
• CID: 377238
• PubChem ID: 6452724
• Update Time: 2025-04-19

3-Pyridinemethanol,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,hydrochloride (1:1)
• 3-hydroxymethylpyridinium chloride
• pyridin-1-ium-3-ylmethanol,chloride
• 3-Pyridinemethanol, hydrochloride
• pyridin-3-ylmethanol hydrochloride
• SCHEMBL8747733
• DTXSID80967208
• Pyridin-3-carbinol-hydrochlorid
• pyridin-3-ylmethanol;hydrochloride
• EINECS 258-156-2
• 52761-08-7
• (Pyridin-3-yl)methanol--hydrogen chloride (1/1)

• Inchi： 1S/C6H7NO.ClH/c8-5-6-2-1-3-7-4-6;/h1-4,8H,5H2;1H
• InChI Key： BPNQTQDUQIZJOW-UHFFFAOYSA-N
• SMILES： Cl.OCC1C=NC=CC=1

Computed Properties

• Exact Mass: 136.9669
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives